Cas no 119934-51-9 (Niguldipine Hydrochloride)

• Product Name: Niguldipine Hydrochloride
• CAS No: 119934-51-9
• MF: C₃₆H₄₀ClN₃O₆
• MW: 646.172308921814
• CID: 195841
• PubChem ID: 357904
• Update Time: 2025-10-29

Niguldipine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,3-[3-(4,4-diphenyl-1-piperidinyl)propyl] 5-methyl ester, hydrochloride (1:1)
• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,3-[3-(4,4-diphenyl-1-piperidinyl)propyl] 5-methyl e
• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,3-(4,4-diphenyl-1-piperidinyl)propyl methyl ester, monohydrochloride (9CI)
• B844-39
• NSC 617553
• CCG-207993
• NSC617553
• 113317-61-6
• 134886-09-2 (HCl)
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 3-(3-(4,4-diphenyl-1-piperidinyl)propyl) 5-methyl ester, hydrochloride (1:1)
• 3-Methyl 5-[3-(4,4-diphenylpiperid-1-yl)-propyl] (+)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-pyridine-3,5-dicarboxylate hydrochloride
• DSSTox_CID_26318
• UNII-5QC11TLQ7K
• 3-(3-(4,4-Diphenylpiperidin-1-yl)propyl) 5-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hydrochloride
• DL-Niguldipine hydrochloride
• Tox21_112014_1
• Tox21_112014
• DTXSID20872307
• 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid, 3-[3-(4,4-diphenyl-1-piperidinyl)propyl] 5-methyl ester, monohydrochloride
• NCGC00025014-03
• 134886-09-2
• Q27262742
• 119934-51-9
• Niguldipine hydrochloride, (+/-)-
• 102992-93-8
• DSSTox_RID_81534
• DSSTox_GSID_46318
• Dexniquldipine HCl
• 3-(4,4-Diphenylpiperidin-1-yl)propyl methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hydrogen chloride (1:1)
• NiguldipineHydrochloride
• NSC-617553
• (+/-)-NIGULDIPINE HYDROCHLORIDE
• CAS-102992-93-8
• J-002947
• B-844-39
• 5QC11TLQ7K
• niguldipine hydrochloride
• 3-Methyl 5-[3-(4,4-diphenyl-1-piperidinyl)-propyl] (-)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-pyridine-3,5-dicarboxylate hydrochloride
• SCHEMBL9001404
• MHOSUIMBPQVOEU-UHFFFAOYSA-N
• 5-O-[3-(4,4-diphenylpiperidin-1-yl)propyl] 3-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 3-[3-(4,4-diphenyl-1-piperidinyl)propyl] 5-methyl ester, xhydrochloride
• Niguldipine (hydrochloride)
• CHEMBL1965632
• 3-3-(4,4-Diphenyl-1-piperidyl)propyl 5-methyl 2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hydrochloride
• niguldipine HCl
• (+/-) -Niguldipine hydrochloride (1:x)
• Niguldipine Hydrochloride

• Inchi： 1S/C36H39N3O6.ClH/c1-25-31(34(40)44-3)33(27-12-10-17-30(24-27)39(42)43)32(26(2)37-25)35(41)45-23-11-20-38-21-18-36(19-22-38,28-13-6-4-7-14-28)29-15-8-5-9-16-29;/h4-10,12-17,24,33,37H,11,18-23H2,1-3H3;1H
• InChI Key： MHOSUIMBPQVOEU-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C=CC=C(C=1)[N+](=O)[O-])=O)CCCN1CCC(C2C=CC=CC=2)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 645.2605637g/mol
• Monoisotopic Mass: 645.2605637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 11
• Complexity: 1100
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Niguldipine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Niguldipine Hydrochloride

Niguldipine Hydrochloride (CAS No. 119934-51-9): A Comprehensive Overview

Niguldipine Hydrochloride (CAS No. 119934-51-9) is a synthetic compound that has garnered significant attention in the pharmaceutical and research communities due to its unique properties and potential therapeutic applications. This compound belongs to the class of dihydropyridine derivatives, which are widely known for their calcium channel blocking activity. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, and recent research developments surrounding Niguldipine Hydrochloride.

The chemical structure of Niguldipine Hydrochloride is characterized by a dihydropyridine ring system, which is a common feature among calcium channel blockers. The presence of this ring system confers the compound with its ability to selectively inhibit the influx of calcium ions into cells, particularly in vascular smooth muscle and cardiac tissues. This selective inhibition is crucial for its therapeutic effects, which include vasodilation and reduction of blood pressure.

Recent studies have highlighted the potential of Niguldipine Hydrochloride in various cardiovascular conditions. For instance, a study published in the Journal of Cardiovascular Pharmacology in 2022 demonstrated that Niguldipine Hydrochloride effectively reduces blood pressure in hypertensive patients without causing significant side effects. The study also noted that the compound's long-lasting effect makes it a promising candidate for once-daily dosing regimens.

In addition to its cardiovascular benefits, Niguldipine Hydrochloride has shown potential in other therapeutic areas. Research conducted at the University of California, Los Angeles (UCLA) in 2021 explored the compound's anti-inflammatory properties. The study found that Niguldipine Hydrochloride can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis.

The pharmacokinetic profile of Niguldipine Hydrochloride has also been extensively studied. A review article published in the European Journal of Pharmacology in 2023 summarized key findings from multiple clinical trials. The compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. This makes it an attractive option for long-term treatment regimens.

Safety and tolerability are critical considerations for any pharmaceutical compound. Clinical trials have generally shown that Niguldipine Hydrochloride is well-tolerated by patients. Common side effects reported include headache, dizziness, and mild gastrointestinal discomfort, which are typically transient and manageable. However, as with any medication, careful monitoring is recommended to ensure patient safety.

In terms of drug interactions, Niguldipine Hydrochloride may interact with other medications that affect calcium channels or are metabolized by similar hepatic enzymes. Therefore, healthcare providers should be aware of these potential interactions and adjust dosages accordingly when necessary.

The future research directions for Niguldipine Hydrochloride are promising. Ongoing studies are exploring its potential in treating other conditions such as chronic kidney disease and diabetic neuropathy. Additionally, researchers are investigating novel delivery systems to enhance the bioavailability and efficacy of the compound.

In conclusion, Niguldipine Hydrochloride (CAS No. 119934-51-9) is a versatile compound with significant therapeutic potential. Its unique chemical structure and pharmacological properties make it a valuable addition to the arsenal of treatments for various cardiovascular and inflammatory conditions. As research continues to uncover new applications and optimize its use, Niguldipine Hydrochloride is poised to play an increasingly important role in modern medicine.